Cas no 1344944-19-9 ((1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 1344944-19-9
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 5570522
• PubChem ID: 63365087
• Update Time: 2025-10-12

(1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1344944-19-9
• AKOS012669928
• EN300-1870416
• (1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol

• Inchi： 1S/C6H9NOS/c1-4-6(5(2)8)9-3-7-4/h3,5,8H,1-2H3/t5-/m1/s1
• InChI Key： NKLZSLYZLRJWOY-RXMQYKEDSA-N
• SMILES： S1C=NC(C)=C1[C@@H](C)O

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Additional information on (1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol

Recent Advances in the Study of (1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol and Its Association with 1344944-19-9

The compound (1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol, a chiral alcohol derivative, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, often associated with the CAS number 1344944-19-9, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following report provides an overview of the latest research findings related to this compound, highlighting its significance in the context of modern therapeutics.

Recent studies have focused on the synthesis and stereochemical analysis of (1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is crucial for its application in chiral drug synthesis. The compound's unique thiazole moiety has been identified as a key structural feature that contributes to its bioactivity, particularly in interactions with biological targets such as enzymes and receptors. These findings underscore the importance of stereochemistry in the design of biologically active molecules.

In addition to its synthetic utility, (1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol has shown promising results in preclinical studies. Investigations into its mechanism of action reveal that it acts as a modulator of specific metabolic pathways, making it a potential candidate for the treatment of metabolic disorders. The compound's association with 1344944-19-9 has further facilitated its identification in high-throughput screening assays, where it has demonstrated selective activity against certain disease targets. These discoveries pave the way for future research into its therapeutic applications.

Furthermore, the pharmacokinetic and toxicological profiles of (1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol have been evaluated in recent studies. Preliminary data suggest favorable absorption and distribution characteristics, with minimal off-target effects. However, further optimization is required to enhance its metabolic stability and bioavailability. The integration of computational modeling and experimental approaches has been instrumental in advancing the understanding of this compound's behavior in biological systems.

In conclusion, (1R)-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-ol represents a valuable scaffold in medicinal chemistry, with its association with 1344944-19-9 highlighting its relevance in contemporary research. Ongoing studies are expected to uncover additional applications and refine its properties for clinical use. This compound exemplifies the intersection of chemical synthesis and biological evaluation, offering a promising avenue for the development of novel therapeutics.